Cas no 869478-09-1 (8-acetyl-6-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazin-3-one)

• Product Name: 8-acetyl-6-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazin-3-one
• CAS No: 869478-09-1
• MF: C₁₇H₁₅NO₄
• MW: 297.305304765701
• MDL: MFCD24038851
• CID: 844409
• Update Time: 2025-06-26

8-acetyl-6-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 8-Acetyl-6-(benzyloxy)-2H-benzo[b][1,4]oxazin-3(4H)-one
• 2H-1,4-Benzoxazin-3(4H)-one, 8-acetyl-6-(phenylmethoxy)-
• 8-acetyl-6-(phenylmethoxy)-2H-1,4-benzoxazin-3(4H)-one
• 8-Acetyl-6-benzyloxy-4H-benzo[1,4]oxazin-3-one
• 8-acetyl-6-phenylmethoxy-4H-1,4-benzoxazin-3-one
• 8-Acetyl-6-(benzyloxy)-2H-1,4-benzoxazin-3(4H)-one
• AK127973
• URTYAHMRXXVHKS-UHFFFAOYSA-N
• SB17739
• SY114266
• OR350399
• AX8249764
• 8-acetyl-6-benzyloxy-4H-benzo [1,4]oxazin-3-one
• 8-acetyl-6-(phenylmethoxy)-2H-1,4-benzox
• 8-acetyl-6-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazin-3-one
• 8-Acetyl-6-(phenylmethoxy)-2H-1,4-benzoxazin-3(4H)-one (ACI)

• MDL： MFCD24038851
• Inchi： 1S/C17H15NO4/c1-11(19)14-7-13(21-9-12-5-3-2-4-6-12)8-15-17(14)22-10-16(20)18-15/h2-8H,9-10H2,1H3,(H,18,20)
• InChI Key： URTYAHMRXXVHKS-UHFFFAOYSA-N
• SMILES： O=C(C)C1C2=C(NC(CO2)=O)C=C(OCC2C=CC=CC=2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 419
• Topological Polar Surface Area: 64.599

8-acetyl-6-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazin-3-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Additional information on 8-acetyl-6-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazin-3-one

Comprehensive Overview of 8-acetyl-6-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 869478-09-1)

The compound 8-acetyl-6-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 869478-09-1) is a structurally unique benzoxazine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines an acetyl group, a benzyloxy moiety, and a dihydrobenzoxazinone core, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in modulating enzyme inhibition and receptor binding, aligning with the growing demand for novel small-molecule therapeutics.

In recent years, the scientific community has focused on heterocyclic compounds like 8-acetyl-6-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazin-3-one due to their diverse pharmacological profiles. This compound’s benzoxazinone scaffold is known for its stability and ability to interact with biological targets, a feature highly sought after in central nervous system (CNS) drug development. With the rise of neurodegenerative disease research, such as Alzheimer’s and Parkinson’s, this molecule’s potential as a neuroprotective agent is under scrutiny. Its acetylated side chain further enhances its pharmacokinetic properties, a critical factor in oral bioavailability optimization.

The synthetic versatility of CAS No. 869478-09-1 also makes it valuable in green chemistry applications. As industries shift toward sustainable synthesis, this compound’s efficient preparation using catalytic methods has been explored. Its benzyl-protected hydroxyl group allows for selective deprotection, enabling precise modifications—a key advantage in medicinal chemistry. Moreover, its relevance in crop protection studies highlights its dual utility, addressing global challenges like food security and pesticide resistance.

From a commercial perspective, 8-acetyl-6-(benzyloxy)-3,4-dihydro-2H-1,4-benzoxazin-3-one is often referenced in patents related to anticancer agents and anti-inflammatory drugs. Its mechanism of action, possibly involving ROS scavenging or kinase inhibition, aligns with trends in precision medicine. Laboratories frequently inquire about its purity standards and analytical protocols, reflecting its importance in quality control workflows. Analytical techniques like HPLC and NMR are commonly employed to characterize this compound, ensuring reproducibility in research.

In summary, CAS No. 869478-09-1 represents a multifaceted tool for modern science, bridging gaps between drug design, sustainable chemistry, and agricultural innovation. Its structural features and broad applicability position it as a compound of enduring interest, particularly in an era prioritizing targeted therapies and environmentally friendly solutions.